Copper(II) Sulfate Pentahydrate Copper(II) Sulfate Pentahydrate Copper sulfate pentahydrate appears as blue crystalline granules or powder. Melting point 110°C (with decomposition). Non-combustible. Nauseating metallic taste. Odorless. White when dehydrated. (NTP, 1992)
Copper(II) sulfate pentahydrate is the pentahydrate of copper(2+) sulfate. A bright blue crystalline solid. It is a hydrate and a metal sulfate. It contains a copper(II) sulfate.
A sulfate salt of copper. It is a potent emetic and is used as an antidote for poisoning by phosphorus. It also can be used to prevent the growth of algae.
Brand Name: Vulcanchem
CAS No.: 7758-99-8
VCID: VC0052450
InChI: InChI=1S/Cu.H2O4S.5H2O/c;1-5(2,3)4;;;;;/h;(H2,1,2,3,4);5*1H2/q+2;;;;;;/p-2
SMILES: O.O.O.O.O.[O-]S(=O)(=O)[O-].[Cu+2]
Molecular Formula: CuSO4.5H2O
CuSO4·5H2O
CuH10O9S
Molecular Weight: 249.69 g/mol

Copper(II) Sulfate Pentahydrate

CAS No.: 7758-99-8

Reference Standards

VCID: VC0052450

Molecular Formula: CuSO4.5H2O
CuSO4·5H2O
CuH10O9S

Molecular Weight: 249.69 g/mol

Copper(II) Sulfate Pentahydrate - 7758-99-8

CAS No. 7758-99-8
Product Name Copper(II) Sulfate Pentahydrate
Molecular Formula CuSO4.5H2O
CuSO4·5H2O
CuH10O9S
Molecular Weight 249.69 g/mol
IUPAC Name copper;sulfate;pentahydrate
Standard InChI InChI=1S/Cu.H2O4S.5H2O/c;1-5(2,3)4;;;;;/h;(H2,1,2,3,4);5*1H2/q+2;;;;;;/p-2
Standard InChIKey JZCCFEFSEZPSOG-UHFFFAOYSA-L
SMILES O.O.O.O.O.[O-]S(=O)(=O)[O-].[Cu+2]
Canonical SMILES O.O.O.O.O.[O-]S(=O)(=O)[O-].[Cu+2]
Boiling Point 1207 °F at 760 mm Hg (decomposes) (NTP, 1992)
DECOMP ABOVE 150 °C WITH -5H2O
Colorform Large, blue or ultramarine, triclinic crystals or blue granules or light-blue powde
Density 2.284 (NTP, 1992)
2.286 @ 15.6 °C/4 °C
2.3 g/cm³
Melting Point 297 °F (dehydrates) (NTP, 1992)
Decomp above 110 °C
Physical Description Copper sulfate pentahydrate appears as blue crystalline granules or powder. Melting point 110°C (with decomposition). Non-combustible. Nauseating metallic taste. Odorless. White when dehydrated. (NTP, 1992)
BLUE SOLID IN VARIOUS FORMS.
Description Copper sulfate pentahydrate appears as blue crystalline granules or powder. Melting point 110°C (with decomposition). Non-combustible. Nauseating metallic taste. Odorless. White when dehydrated. (NTP, 1992)
Copper(II) sulfate pentahydrate is the pentahydrate of copper(2+) sulfate. A bright blue crystalline solid. It is a hydrate and a metal sulfate. It contains a copper(II) sulfate.
A sulfate salt of copper. It is a potent emetic and is used as an antidote for poisoning by phosphorus. It also can be used to prevent the growth of algae.
Shelf Life INDEFINITE WHEN KEPT DRY; STABLE TO HEAT, COLD, & LIGHT.
Solubility greater than or equal to 100 mg/mL at 70° F (NTP, 1992)
31.6 g/100 cc water @ 0 °C, 203.3 g/100 cc @ 100 °C
1 g in about 500 ml alcohol
In water: 148 g/kg @ 0 °C; 230.5 gkg @ 25 °C; 335 g/kg @ 50 °C; 736 g/kg @ 100 °C
Practically insol in most organic solvents.
1 g in 3 ml glycerine
15.6 g/100 cc methanol @ 18 °C
Soluble in methanol (15.6 g/100 ml solution) but insoluble in ethanol; it readily forms soluble alkaline complexes at sufficiently high concentrations of amines or alkali cyanides.
In water, 3.2X10+4 mg/l @ 20 °C
Solubility in water, g/100ml at 0 °C: 31.7
Synonyms Sulfuric acid copper(2+) Salt (1:1) Pentahydrate; Copper Sulfate (CuSO4) Pentahydrate; Copper Sulfate Pentahydrate; Copper(2+) Sulfate Pentahydrate; Copper(II) Sulfate Pentahydrate; Cupric Sulfate Pentahydrate
PubChem Compound 24463
Last Modified Nov 11 2021
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